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Compound of Interest

Compound Name: Tacrolimus-13C,D2

Cat. No.: B12423291

Get Quote
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Executive Summary

Tacrolimus-13C,D2 (CAS: 1356841-89-8) is a synthetically modified isotopologue of
Tacrolimus utilized primarily as an internal standard in Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS).[1][2][3][4][5] By incorporating one Carbon-13 (

) atom and two Deuterium (

) atoms into the macrolide scaffold, this compound mimics the physicochemical behavior of the
analyte (retention time, ionization efficiency) while providing a distinct mass shift (+3 Da).[1][2]
This shift eliminates the "cross-talk" and ionization suppression issues common with non-
isotopic standards like Ascomycin.[1][2]

Chemical Characterization
Identity and Nomenclature[1][2]

¢ Common Name: Tacrolimus-13C,D2[1][2][3][4][5][6][71[8][9]

¢ Synonyms: FK-506-13C,D2; Fujimycin-13C,D2[1][2][4][6]
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« CAS Number: 1356841-89-8[1][2][3][4][5]

e Parent Compound: Tacrolimus (C44H69NO12)[1][2][9]

Molecular Structure & Weight Analysis

The introduction of stable isotopes alters the molecular weight without significantly impacting
the steric or electronic properties of the molecule, ensuring it co-elutes with the analyte during
chromatography.[1][2]

Property Unlabeled Tacrolimus Tacrolimus-13C,D2

Molecular Formula

Monoisotopic Mass 803.48 Da 806.50 Da (+3.02 Da shift)

Ammonium Adduct 821.51 Da 824.53 Da

Average Mol.[1][2][4][5][9]

) 804.02 g/mol ~807.04 g/mol
Weight

Isotopic Labeling Logic: The labeling pattern typically involves a specific methyl or methylene
group within the macrolide structure or its side chains.[1][2] The "13C,D2" designation implies a
specific site where a Carbon-12 is replaced by Carbon-13, and its attached protons are
replaced by Deuterium, creating a chemically stable

moiety.[1][2] This specific labeling is chosen to prevent "back-exchange" of deuterium with
solvent protons, a critical requirement for solution stability.[1][2]

Structural Visualization

The following diagram illustrates the core macrolide lactone structure of Tacrolimus and the
logic of isotopic substitution.
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Physicochemical Properties
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Caption: Structural composition of Tacrolimus highlighting functional regions and the theoretical
integration of the stable isotope label.

Bioanalytical Methodology (LC-MSIMS)[1][2][7]
The "Gold Standard" Protocol

Tacrolimus is extensively sequestered within erythrocytes (red blood cells).[1][2] Therefore, the
analytical workflow must include a rigorous lysis and protein precipitation step.[1][2] The use of
Tacrolimus-13C,D2 is superior to Ascomycin because it compensates for matrix effects arising
from the complex whole-blood matrix.[1][2]

Sample Preparation Workflow

e Lysis: Whole blood is treated with a lysis agent (e.g., Zinc Sulfate solution) to rupture RBCs
and release Tacrolimus.[1][2]

 Internal Standard Addition: Tacrolimus-13C,D2 is added before precipitation to track
recovery.

o Precipitation: Organic solvent (Acetonitrile or Methanol) precipitates proteins.[1][2]

e Separation: Supernatant is injected onto a C18 LC column.
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Mass Spectrometry Parameters

Tacrolimus readily forms sodium

and ammonium
adducts.[1][2] The ammonium adduct is preferred for fragmentation stability.[1][2]

« lonization Source: Electrospray lonization (ESI), Positive Mode.[1][2]
e Precursor lons (Q1):
o Tacrolimus:

821.5[1][2]

o Tacrolimus-13C,D2:
824.5[1][2]
e Product lons (Q3):

o Primary transition typically involves the loss of the secondary fragment (e.g., loss of water

and/or methoxy groups).[1][2]
o Tacrolimus:

768.5[1][2]

o Tacrolimus-13C,D2:

771.5 (Assuming the label is retained on the major fragment).[1][2]

Analytical Logic Diagram
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Caption: Step-by-step bioanalytical workflow for Tacrolimus quantification using Tacrolimus-
13C,D2.

Stability and Handling

» Storage: -20°C. Stable for >2 years if protected from moisture.[1][2]
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¢ Solubility: Soluble in Methanol, Acetonitrile, DMSO, and Chloroform.[1][2] Insoluble in water.
[1][2]

« Solution Stability: Stock solutions in Methanol are stable for months at -20°C. However,
avoid acidic conditions which can cause isomerization or degradation of the macrolide ring.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Chemical Structure and Bioanalytical
Application of Tacrolimus-13C,D2[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12423291/docs#technical-guide-chemical-structure-
and-bioanalytical-application-of-tacrolimus-13c-d2-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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